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Compound of Interest

Compound Name: Diethyl 2-(n-Butyl-d9)malonate

Cat. No.: B562581

An In-depth Technical Guide to Diethyl 2-(n-butyl-d9)malonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and safety information for Diethyl 2-(n-butyl-d9)malonate.
This deuterated malonic ester is a valuable tool in pharmaceutical research and development,
primarily utilized as an internal standard for quantitative analysis and in metabolic studies.

Core Chemical Properties and Identifiers

Diethyl 2-(n-butyl-d9)malonate is an isotopically labeled version of diethyl n-butylmalonate,
where all nine hydrogen atoms on the n-butyl group have been replaced with deuterium. This
labeling provides a distinct mass signature, making it ideal for mass spectrometry-based
applications.
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Property Value Reference(s)

diethyl 2-(1,1,2,2,3,3,4,4,4-
IUPAC Name nonadeuteriobutyl)propanedio [1112]
ate

Diethyl 2-n-Butylmalonate-d9,

Synonyms Butyl-Malonic Acid Diethyl [1][3]14]
Ester-d9

CAS Number 1189865-34-6

Molecular Formula C11H11D904

Molecular Weight 225.33 g/mol

Accurate Mass 225.1926 Da

=99 atom % D; =98%

Purity ] )
Chemical Purity

Physicochemical Data

The physical properties of Diethyl 2-(n-butyl-d9)malonate are similar to its non-deuterated
analogue. It is typically supplied as a neat, colorless liquid.
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Appearance Clear, colorless liquid

235-240 °C (for non-

Boiling Point
deuterated analogue)
) ~0.983 g/mL at 25 °C (for non-
Density
deuterated analogue)
Flash Point 94 °C (201 °F)
Soluble in organic solvents like
. DMSO. Low water solubility
Solubility
(330 mg/L at 20°C for non-
deuterated analogue).
Storage Temperature Room Temperature

Synthesis and Experimental Protocols

The synthesis of Diethyl 2-(n-butyl-d9)malonate follows the classical malonic ester synthesis
pathway. The key distinction is the use of a deuterated alkylating agent.

Reaction Principle

The synthesis involves two main steps:

o Deprotonation: A strong base, typically sodium ethoxide, removes the acidic a-hydrogen from
diethyl malonate to form a nucleophilic enolate.

» Alkylation: The enolate undergoes a nucleophilic substitution (Sn2) reaction with a
deuterated alkyl halide, in this case, n-butyl-d9 bromide, to form the final product.

Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of the non-deuterated
analogue.

Materials:
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e Sodium metal

o Absolute ethanol

e Diethyl malonate

e n-Butyl-d9 bromide

o Water

o Diethyl ether (for extraction)

o Anhydrous sodium sulfate (for drying)

Apparatus:

A three-necked, round-bottomed flask

Reflux condenser with a drying tube (e.g., calcium chloride)

Dropping funnel

Mechanical stirrer

Heating mantle or water bath
Procedure:

o Preparation of Sodium Ethoxide: In the three-necked flask, place absolute ethanol. Carefully
add small pieces of clean sodium metal to the ethanol under stirring. The reaction is
exothermic and will generate hydrogen gas; ensure proper ventilation. Continue until all the
sodium has dissolved to form a clear solution of sodium ethoxide.

» Formation of the Malonate Enolate: Cool the sodium ethoxide solution to approximately
50°C. Slowly add diethyl malonate to the solution via the dropping funnel with continuous
stirring. A white precipitate of the sodium salt of diethyl malonate may form.
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 Alkylation with n-Butyl-d9 Bromide: Gradually add n-butyl-d9 bromide to the reaction mixture.
The reaction is exothermic; the addition rate should be controlled to maintain a gentle reflux.

o Reaction Completion: After the addition is complete, heat the mixture to reflux and continue
stirring until the solution is neutral to moist litmus paper (typically requires several hours).

e Work-up and Isolation:

o Distill off the excess ethanol.

[¢]

Cool the residue and add water to dissolve the sodium bromide byproduct.

[¢]

Transfer the mixture to a separatory funnel. The upper organic layer contains the desired
product.

[e]

Separate the organic layer and extract the aqueous layer with diethyl ether.

[e]

Combine the organic layer and the ether extracts. Dry the combined solution over
anhydrous sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
crude product can be purified by vacuum distillation to yield pure Diethyl 2-(n-butyl-
d9)malonate.
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Step 1: Enolate Formation

, Sodium Ethoxide
(Dlethyl Malonate) ( (in Ethanol)

eprotonation

(Diethyl Malonate Enolate)

Step 2: Alkylation

(n-ButyI-d9 Bromide)

Su20992 Reaction

@iethyl 2-(n-butyl-d9)malonat69

Step 3: Purification

(Pure ProducD

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diethyl 2-(n-butyl-d9)malonate.

Applications in Research and Drug Development
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The primary utility of Diethyl 2-(n-butyl-d9)malonate stems from its isotopic label.

e Internal Standard: In quantitative mass spectrometry (e.g., LC-MS/MS), an ideal internal
standard co-elutes with the analyte but is mass-shifted. Diethyl 2-(n-butyl-d9)malonate
serves as an excellent internal standard for the quantification of its non-deuterated
counterpart or related drug molecules in biological matrices. The deuterium label ensures
nearly identical chemical behavior and ionization efficiency, but its higher mass allows it to be
distinguished from the unlabeled analyte by the mass spectrometer.

e Metabolic Studies: Deuterium-labeled compounds are used as tracers in drug metabolism
and pharmacokinetic (DMPK) studies. By administering the labeled compound, researchers
can track its absorption, distribution, metabolism, and excretion (ADME) pathways without
the need for radioactive labels. The metabolites will retain the deuterium label, aiding in their

identification and quantification.

o Synthetic Intermediate: The non-deuterated analogue, diethyl butylmalonate, is an important
intermediate in the synthesis of various pharmaceuticals, including the anti-inflammatory
drug phenylbutazone and several barbiturates. The deuterated version can be used to
synthesize labeled versions of these active pharmaceutical ingredients for research

purposes.
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Caption: Use of Diethyl 2-(n-butyl-d9)malonate as an internal standard.

Safety and Handling

Proper safety precautions must be observed when handling Diethyl 2-(n-butyl-d9)malonate.
The hazard profile is considered similar to its non-deuterated analogue.
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Hazard Category Precautionary Measures Reference(s)

Combustible liquid. Causes
o serious eye irritation. May
GHS Classification _ _
cause skin and respiratory

tract irritation.

Wear protective gloves, safety
glasses with side-shields or

Personal Protection goggles, and a lab coat. Use in
a well-ventilated area or fume
hood.

Combustible. Keep away from
open flames, hot surfaces, and

Fire Safety sources of ignition. Use COz,
dry chemical, or foam for

extinction.

Avoid contact with skin and

eyes. Avoid inhalation of vapor
Handling or mist. Handle in accordance

with good industrial hygiene

and safety practices.

Keep container tightly closed

in a dry, cool, and well-
Storage )

ventilated place. Store at room

temperature.

o Strong oxidizing agents, strong
Incompatibilities )
acids, and strong bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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